Cas no 74356-36-8 (2,4-Dimethylpyrimidine-5-carboxylic acid)

• Product Name: 2,4-Dimethylpyrimidine-5-carboxylic acid
• CAS No: 74356-36-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD07391755
• CID: 59583
• PubChem ID: 6487595
• Update Time: 2025-05-19

2,4-Dimethylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylpyrimidine-5-carboxylic acid
• 2,4-Dimethyl-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2,4-dimethyl-
• 2,4-DIAMINOPHENOXYETHANO SULFATE
• 2,4-dimethyl-5-pyrimidinecarboxylic acid
• 2,4-dimethylpyrimidine-5-carboxylic acid(SALTDATA: FREE)
• 5-Pyrimidinecarboxylicacid, 2,4-dimethyl-
• ASN 07567148
• FEFGZJBHDQRFOS-UHFFFAOYSA-N
• STK501062
• SBB010333
• 1550AC
• AB41920
• EN001330
• SY023376
• 2,4-Dimethyl-pyrimidine-5-carboxylicacid
• AC-29537
• Y10097
• 2 pound not4-Dimethylpyrimidine-5-carboxylic acid
• FT-0659591
• CS-0045881
• Z274740268
• 2,4-dimethylpyrimidine-5-carboxylic acid, AldrichCPR
• A838101
• MFCD07391755
• AP-501/43363579
• 74356-36-8
• EN300-93409
• BB 0237697
• 2,4 dimethyl-5 pyrimidinecarboxylic acid
• SCHEMBL1434641
• TS-02018
• DTXSID20424587
• AKOS000111363
• ALBB-005392

• MDL： MFCD07391755
• Inchi： 1S/C7H8N2O2/c1-4-6(7(10)11)3-8-5(2)9-4/h3H,1-2H3,(H,10,11)
• InChI Key： FEFGZJBHDQRFOS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)N=C1C)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.258
• Melting Point: No data available
• Boiling Point: 299.6℃ at 760 mmHg
• Flash Point: 299.627 °C at 760 mmHg
• Refractive Index: 1.558
• PSA: 63.08000
• LogP: 0.79160

2,4-Dimethylpyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,4-Dimethylpyrimidine-5-carboxylic acid

Recent Advances in the Application of 2,4-Dimethylpyrimidine-5-carboxylic acid (CAS: 74356-36-8) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dimethylpyrimidine-5-carboxylic acid (CAS: 74356-36-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key building block in drug discovery and its unique chemical properties. This research brief synthesizes the latest findings regarding this important heterocyclic compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

Recent studies have highlighted the compound's role as a privileged scaffold in medicinal chemistry. The pyrimidine core structure provides multiple sites for functionalization, making it particularly valuable for structure-activity relationship (SAR) studies. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in developing kinase inhibitors, where modifications at the 2- and 4- positions significantly influenced target selectivity and potency against various cancer-associated kinases.

In synthetic chemistry, researchers have developed novel catalytic methods for the functionalization of 2,4-Dimethylpyrimidine-5-carboxylic acid. A breakthrough reported in ACS Catalysis (2024) described a palladium-catalyzed C-H activation protocol that enables direct arylation at the 5-position, significantly expanding the diversity of accessible derivatives. This advancement has important implications for rapid analog generation in drug discovery programs.

The compound's biological activities have been extensively investigated in recent preclinical studies. Notably, several research groups have reported promising antiviral properties, particularly against RNA viruses. A 2024 study in Antiviral Research demonstrated that specific derivatives showed potent inhibition of viral RNA-dependent RNA polymerase activity, suggesting potential applications in developing broad-spectrum antiviral agents.

From a pharmaceutical development perspective, the physicochemical properties of 2,4-Dimethylpyrimidine-5-carboxylic acid derivatives have been systematically characterized. Recent ADMET studies indicate that modifications of this scaffold can yield compounds with favorable drug-like properties, including improved solubility and metabolic stability. These findings were published in a comprehensive 2023 review in Drug Discovery Today.

Emerging applications in chemical biology include the development of fluorescent probes and protein labeling reagents based on this scaffold. Researchers have exploited the compound's ability to form stable complexes with transition metals, creating novel tools for studying biological systems. This innovative approach was detailed in a 2024 Nature Chemical Biology publication.

Looking forward, the compound continues to be a focus of intense research, with several patent applications filed in 2024 covering novel synthetic methods and therapeutic applications. The versatility of 2,4-Dimethylpyrimidine-5-carboxylic acid positions it as a valuable asset in both academic and industrial research settings, particularly in the areas of oncology, infectious diseases, and chemical probe development.